Cas no 1797857-45-4 (ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate)

• Product Name: ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate
• CAS No: 1797857-45-4
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5373431
• Update Time: 2025-06-23

ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]-4-oxobutanoate
• ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate

• Inchi： 1S/C17H24N2O4/c1-3-22-17(21)8-7-16(20)19-11-9-14(10-12-19)23-15-6-4-5-13(2)18-15/h4-6,14H,3,7-12H2,1-2H3
• InChI Key： XIXLOSDFOMVKGC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate

Professional Introduction to Ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate (CAS No. 1797857-45-4)

Ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate, a compound with the CAS number 1797857-45-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including an ester moiety and a piperidine ring, which are well-documented for their role in modulating biological pathways.

The synthesis of Ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate involves a multi-step process that requires precise control over reaction conditions. The presence of the 6-methylpyridin-2-yl group in the molecule suggests potential interactions with various biological targets, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular diseases.

In the realm of drug discovery, the< strong>Ethyl 4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate has shown promise in preclinical studies as a modulator of enzyme activity. The ester group in its structure can be hydrolyzed under physiological conditions, releasing a carboxylic acid that may interact with biological receptors or enzymes. This property makes it an intriguing candidate for further exploration in the development of small-molecule drugs.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of the piperidine ring and the pyridine moiety provides a unique chemical environment that can be modified to enhance binding affinity and selectivity. Researchers have been exploring various derivatives of this compound to optimize its pharmacological properties. For instance, modifications to the ester group or the piperidine ring can lead to significant changes in its biological activity.

The< strong>6-methylpyridin-2-yl group is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. These interactions are crucial for achieving high affinity and selectivity in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, facilitating the design of more effective derivatives.

The pharmacokinetic properties of Ethyl 4-{4-[6-methylpyridin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy